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Compound of Interest

Compound Name: Phenethylboronic acid

Cat. No.: B1212511

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear magnetic resonance
(NMR) spectroscopic data for phenethylboronic acid and its pinacol ester derivative. It also
details a common experimental protocol for the synthesis of arylboronic acids, which can be
adapted for phenethylboronic acid. This document is intended to serve as a valuable
resource for researchers and professionals engaged in drug development and other scientific
endeavors where phenethylboronic acid is a molecule of interest.

Nuclear Magnetic Resonance (NMR) Data

The following tables summarize the *H and 3C NMR spectral data for 2-phenylethylboronic
acid and its pinacol ester. This information is crucial for the identification and characterization of

these compounds.

Table 1: *H NMR Data of 2-Phenylethylboronic Acid Pinacol Ester in CDCls
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. . Coupling
Chemical Shift o . .
Multiplicity Constant (J) Integration Assignment
(3) ppm
Hz
7.38 m 4H Aromatic (CeHs)
7.28 m 1H Aromatic (CeHs)
2.85 t 7.6 2H -CHz-Ph
1.33 t 7.6 2H -CH2-B
Pinacol (-
1.25 S 12H
C(CHs3)2)

Table 2: 13C NMR Data of 2-Phenylethylboronic Acid Pinacol Ester in CDCls

Chemical Shift (6) ppm

Assignment

142.8 Aromatic (ipso-C)
128.4 Aromatic (CH)
128.3 Aromatic (CH)
125.9 Aromatic (CH)
83.5 Pinacol (-C(CHs)2)
295 -CHz2-Ph

24.8 Pinacol (-CHs)

Note: The signal for the carbon attached to

boron is often broad and may not be observed.

Table 3: H NMR Data of a Phenylboronic Acid-Citrate Complex in DMSO-de

While specific data for free phenethylboronic acid is not readily available in the searched

literature, the following data for a phenylboronic acid-citrate complex in DMSO-de provides

insight into the expected aromatic signals.
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Chemical Shift (3)

Multiplicity Integration Assignment
Ppm
11.60 s 3H -OH
7.52-7.38 m 2H Aromatic
7.27-7.10 m 3H Aromatic
2.71 d 2H Citrate
2.60 d 2H Citrate

Experimental Protocols

The following is a general procedure for the synthesis of arylboronic acids from the
corresponding aryl bromide. This method can be adapted for the synthesis of 2-
phenylethylboronic acid from 2-phenylethyl bromide.

General Synthesis of Arylboronic Acids

Materials:

Magnesium turnings

Anhydrous Tetrahydrofuran (THF)

Aryl bromide (e.g., 2-phenylethyl bromide)

Trimethyl borate (B(OMe)s)

Anhydrous Diethyl ether (Et20)

Hydrochloric acid (HCI, 1M)

Sodium hydroxide (NaOH, 1M)

Procedure:
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e To a stirred suspension of magnesium turnings in anhydrous THF under a nitrogen
atmosphere, a few drops of a solution of the aryl bromide in THF are added.

e Once the Grignard reaction initiates (indicated by a temperature increase), the remaining aryl
bromide solution is added dropwise.

e The mixture is stirred vigorously for approximately 40 minutes.

e The Grignard reagent is then transferred via cannula to a solution of trimethyl borate in
diethyl ether at -78 °C.

o After 20 minutes, the reaction mixture is slowly warmed to room temperature and stirred for
24 hours.

e A 1M HCI solution is added dropwise, and the mixture is stirred for 1 hour.
o Diethyl ether is added, and the phases are separated.

e The aqueous layer is extracted with diethyl ether.

e The combined organic layers are washed with a 1M NaOH solution.

e The basic aqueous layer is then acidified with concentrated HCI at 0 °C until the pH reaches
1, at which point the boronic acid precipitates.

e The pure product is obtained by filtration.[1]

Experimental Workflow

The synthesis of phenethylboronic acid via the Grignard reaction with trimethyl borate can be
visualized as a straightforward workflow.
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Synthesis of Phenethylboronic Acid

(Z—Phenylethyl Bromide + Mg in THF)

;
(Grignard Reagent FormatiorD
;
(Reaction with Trimethyl Borate at —78°C]
;
(Acidic Workup (HCI))
;
(Extraction and PurificatiorD
;
( )

Click to download full resolution via product page

Caption: Synthetic workflow for phenethylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic and Synthetic Insights into
Phenethylboronic Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212511#phenethylboronic-acid-1h-nmr-and-13c-
nmr-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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